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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of
hexachloroacetone in various organic solvents. Due to the limited availability of specific
guantitative data in publicly accessible literature, this document summarizes the known
solubility information and presents a detailed experimental protocol for its determination. This
guide is intended to be a valuable resource for laboratory professionals requiring precise
solubility data for applications in synthesis, formulation, and other research and development
activities.

Core Data: Physical Properties and Solubility

Hexachloroacetone is a colorless to yellowish liquid with a pungent odor. Its fundamental
physical properties are crucial for its handling and application in various chemical processes.

Table 1: Physical and Chemical Properties of Hexachloroacetone
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Property Value Reference
Chemical Formula CsCleO [1]
Molar Mass 264.75 g/mol [1]
Density 1.743 g/lcm3 at 20 °C [2]
Melting Point -3°C [2]
Boiling Point 203-205 °C [3]
Flash Point >110 °C [3]
Water Solubility 17.5g/L at 20 °C [2]

Table 2: Solubility of Hexachloroacetone in Various Solvents
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Solvent Chemical Formula Solubility Notes
1.75 g/100 mL (20 °C) .
Water H20 2] Slightly soluble
o Data from qualitative
Methanol CHsOH Miscible o
descriptions
Expected to be
Ethanol C2Hs0OH Data not available miscible based on
polarity
Expected to be
Acetone CsHeO Data not available miscible based on
polarity
] ) Expected to be
Diethyl Ether (C2H5)20 Data not available
soluble
) ) Expected to be
Dichloromethane CH2Cl2 Data not available o
miscible
) Expected to be
Chloroform CHCIs Data not available o
miscible
) Expected to be
Ethyl Acetate CaHsO2 Data not available
soluble
) Expected to be
Toluene C7Hs Data not available
soluble
_ Expected to have
Hexane CeH14 Data not available

lower solubility

Experimental Protocol: Determination of Solubility

The following is a detailed methodology for the experimental determination of the solubility of

hexachloroacetone in organic solvents using the isothermal saturation method. This method

is reliable for generating precise solubility data at a given temperature.

Materials and Equipment:
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o Hexachloroacetone (=99% purity)

e Selected organic solvents (analytical grade)

o Thermostatically controlled water bath or incubator
o Calibrated digital thermometer

e Analytical balance (readable to +0.0001 g)

e Glass vials with screw caps (e.g., 20 mL)

e Volumetric flasks and pipettes

o Syringe filters (PTFE, 0.22 um)

e Gas chromatograph (GC) with a suitable detector (e.g., FID or ECD) or a calibrated
densitometer.

Procedure:
e Preparation of Saturated Solutions:
o Add an excess amount of hexachloroacetone to a series of glass vials.

o Using a calibrated pipette, add a precise volume (e.g., 10.0 mL) of the desired organic
solvent to each vial.

o Securely cap the vials to prevent solvent evaporation.
e Equilibration:

o Place the vials in a thermostatically controlled water bath set to the desired temperature
(e.g., 25.0£ 0.1 °C).

o Agitate the vials using a mechanical shaker or periodic vigorous manual shaking for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A small amount of
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undissolved hexachloroacetone should remain at the bottom of the vial, indicating
saturation.

Sample Withdrawal and Filtration:

o Allow the vials to stand undisturbed in the water bath for at least 4 hours to permit the
undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-warmed or temperature-equilibrated pipette.

o Immediately filter the withdrawn aliquot through a 0.22 um syringe filter into a clean, pre-
weighed volumetric flask. This step is critical to remove any undissolved micro-particles.

Quantification:
o Gravimetric Method:
» Accurately weigh the volumetric flask containing the filtered saturated solution.

» Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven
at a temperature below the boiling point of hexachloroacetone until a constant weight
is achieved.

» The mass of the remaining hexachloroacetone is determined by subtracting the initial
weight of the empty flask.

o Chromatographic Method (Recommended for volatile solvents):

» Dilute the filtered saturated solution with a known volume of the pure solvent to bring
the concentration within the calibration range of the GC.

» Prepare a series of standard solutions of hexachloroacetone in the same solvent with
known concentrations.

» Analyze both the standard solutions and the diluted sample by GC.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Construct a calibration curve by plotting the peak area against the concentration of the
standard solutions.

» Determine the concentration of hexachloroacetone in the diluted sample from the
calibration curve and calculate the original concentration in the saturated solution.

o Calculation of Solubility:
o Express the solubility in grams per 100 mL of solvent or other desired units.
Safety Precautions:

» Hexachloroacetone is toxic and an irritant. All experimental work should be conducted in a
well-ventilated fume hood.

e Appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat, must be worn at all times.

o Consult the Safety Data Sheet (SDS) for hexachloroacetone and all solvents before
commencing any work.

Visualizing Experimental and Theoretical Concepts

To further aid in the understanding of the experimental process and the underlying principles of
solubility, the following diagrams are provided.
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Caption: Experimental workflow for determining the solubility of hexachloroacetone.
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Caption: The "like dissolves like" principle of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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